7-[2-hydroxy-3-[4-(2-hydroxyethyl)piperazin-1-yl]propyl]-1,3-dimethyl- purine-2,6-dione
7-[2-hydroxy-3-[4-(2-hydroxyethyl)piperazin-1-yl]propyl]-1,3-dimethyl- purine-2,6-dione
Brand Name:
Vulcanchem
CAS No.:
19971-97-2
VCID:
VC0034614
InChI:
InChI=1S/C16H26N6O4/c1-18-14-13(15(25)19(2)16(18)26)22(11-17-14)10-12(24)9-21-5-3-20(4-6-21)7-8-23/h11-12,23-24H,3-10H2,1-2H3
SMILES:
CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CC(CN3CCN(CC3)CCO)O
Molecular Formula:
C16H26N6O4
Molecular Weight:
366.42 g/mol
7-[2-hydroxy-3-[4-(2-hydroxyethyl)piperazin-1-yl]propyl]-1,3-dimethyl- purine-2,6-dione
CAS No.: 19971-97-2
Main Products
VCID: VC0034614
Molecular Formula: C16H26N6O4
Molecular Weight: 366.42 g/mol
![7-[2-hydroxy-3-[4-(2-hydroxyethyl)piperazin-1-yl]propyl]-1,3-dimethyl- purine-2,6-dione - 19971-97-2](/images/no_structure.jpg)
| CAS No. | 19971-97-2 |
|---|---|
| Product Name | 7-[2-hydroxy-3-[4-(2-hydroxyethyl)piperazin-1-yl]propyl]-1,3-dimethyl- purine-2,6-dione |
| Molecular Formula | C16H26N6O4 |
| Molecular Weight | 366.42 g/mol |
| IUPAC Name | 7-[2-hydroxy-3-[4-(2-hydroxyethyl)piperazin-1-yl]propyl]-1,3-dimethylpurine-2,6-dione |
| Standard InChI | InChI=1S/C16H26N6O4/c1-18-14-13(15(25)19(2)16(18)26)22(11-17-14)10-12(24)9-21-5-3-20(4-6-21)7-8-23/h11-12,23-24H,3-10H2,1-2H3 |
| Standard InChIKey | CGKZFYZCYGGHLU-UHFFFAOYSA-N |
| SMILES | CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CC(CN3CCN(CC3)CCO)O |
| Canonical SMILES | CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CC(CN3CCN(CC3)CCO)O |
| PubChem Compound | 89253 |
| Last Modified | Nov 11 2021 |
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